Cas no 1487561-72-7 ((4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride)

• Product Name: (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride
• CAS No: 1487561-72-7
• MF: C₆H₈Cl₂N₂O₂S
• MW: 243.110918045044
• MDL: MFCD21316965
• CID: 5244052
• PubChem ID: 65873436
• Update Time: 2026-03-08

(4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-methanesulfonyl chloride, 4-chloro-1,3-dimethyl-
• (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

• MDL： MFCD21316965
• Inchi： 1S/C6H8Cl2N2O2S/c1-4-6(7)5(10(2)9-4)3-13(8,11)12/h3H2,1-2H3
• InChI Key： WUZBQKXCNNDRCF-UHFFFAOYSA-N
• SMILES： N1(C)C(CS(Cl)(=O)=O)=C(Cl)C(C)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride

Recent Advances in the Application of (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS: 1487561-72-7) in Chemical Biology and Pharmaceutical Research

In recent years, (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS: 1487561-72-7) has emerged as a critical intermediate in the synthesis of bioactive molecules and pharmaceutical compounds. This sulfonyl chloride derivative has garnered significant attention due to its versatile reactivity, particularly in the construction of sulfonamide-based scaffolds, which are prevalent in drug discovery. The compound's unique chemical properties, including its ability to act as an electrophile in nucleophilic substitution reactions, make it a valuable tool for medicinal chemists and chemical biologists.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the use of (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride as a key building block for the development of novel kinase inhibitors. The researchers demonstrated that this compound could be efficiently coupled with various amine-containing fragments to generate a library of sulfonamide derivatives. Subsequent biological screening revealed several promising candidates with potent inhibitory activity against specific kinases implicated in cancer and inflammatory diseases. The study highlighted the compound's utility in rapid analog synthesis and structure-activity relationship (SAR) optimization.

Another significant application of this sulfonyl chloride was reported in a 2024 Nature Communications paper, where it was employed in the synthesis of covalent inhibitors targeting cysteine proteases. The researchers leveraged the electrophilic nature of the sulfonyl chloride group to design irreversible inhibitors with high selectivity and potency. The study provided valuable insights into the design principles for covalent drugs, emphasizing the importance of reactivity tuning and target engagement kinetics. The use of (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride in this context showcased its potential for the development of next-generation therapeutic agents.

Beyond drug discovery, this compound has also found applications in chemical biology probes. A 2023 ACS Chemical Biology report detailed its incorporation into activity-based protein profiling (ABPP) reagents for studying enzyme function in complex biological systems. The sulfonyl chloride moiety served as a reactive handle for labeling active-site nucleophiles, enabling the identification and characterization of previously unannotated enzymes in pathogenic bacteria. This work underscored the compound's versatility as a chemical tool for functional proteomics and target discovery.

From a synthetic chemistry perspective, recent advances in the preparation and handling of (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride have been reported. A 2024 Organic Process Research & Development publication described an improved synthetic route that enhances yield and purity while reducing hazardous byproducts. The optimized protocol features milder reaction conditions and more sustainable solvents, addressing some of the challenges associated with the compound's sensitivity to moisture and thermal instability.

Looking forward, the unique properties of (4-chloro-1,3-dimethyl-1H-pyrazol-5-yl)methanesulfonyl chloride (CAS: 1487561-72-7) position it as a valuable asset in multiple areas of pharmaceutical research. Its applications span from medicinal chemistry and drug discovery to chemical biology and proteomics. As synthetic methodologies continue to evolve and our understanding of sulfonamide-based therapeutics expands, this compound is likely to play an increasingly important role in the development of innovative therapeutic strategies. Future research directions may include exploration of its use in targeted protein degradation platforms and the development of more sustainable manufacturing processes.